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Abstract

2-(2-Chlorophenyl)acetohydrazide is a carbohydrazide compound that has garnered interest
as a versatile building block in the synthesis of various heterocyclic compounds with potential
pharmacological activities. While the definitive discovery and detailed historical timeline of this
specific compound are not extensively documented in publicly available literature, its synthesis
and utility are inferred from the broader context of hydrazide chemistry. This technical guide
provides a detailed overview of its synthesis, physicochemical properties, and its role as a key
intermediate in the development of potentially bioactive molecules. Although direct biological
activity data for 2-(2-Chlorophenyl)acetohydrazide is limited, the known antimicrobial and
anti-inflammatory properties of its derivatives suggest a promising scaffold for further drug
discovery efforts.

Introduction

Hydrazides are a class of organic compounds characterized by the presence of a CONHNH2
functional group. They are known to be important precursors in the synthesis of a wide array of
heterocyclic systems, including pyrazoles, oxadiazoles, and triazoles. These heterocyclic motifs
are prevalent in many biologically active compounds, contributing to their diverse
pharmacological profiles. 2-(2-Chlorophenyl)acetohydrazide, with its reactive hydrazide
moiety and a substituted phenyl ring, serves as a valuable synthon for introducing the 2-
chlorophenylacetyl group into more complex molecular architectures.
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Physicochemical Properties

A summary of the known physicochemical properties of 2-(2-Chlorophenyl)acetohydrazide is

presented in Table 1.

Table 1: Physicochemical Data of 2-(2-Chlorophenyl)acetohydrazide

Property Value Source
CAS Number 22631-60-3 MSDS
Molecular Formula CsHoCIN20 MSDS
Molecular Weight 184.62 g/mol MSDS
Appearance Not specified (likely a solid)

Melting Point Not specified

Boiling Point Not specified

Solubility Not specified

Synthesis of 2-(2-Chlorophenyl)acetohydrazide

The primary synthetic route to 2-(2-Chlorophenyl)acetohydrazide involves the hydrazinolysis

of the corresponding ester, ethyl 2-(2-chlorophenyl)acetate. This reaction is a standard and

widely used method for the preparation of acylhydrazides.

Experimental Protocol: Synthesis via Hydrazinolysis

This protocol is adapted from the synthesis of structurally similar acetohydrazide derivatives.[1]

Materials:

o Ethyl 2-(2-chlorophenyl)acetate

e Hydrazine hydrate (80-100%)

o Ethanol (absolute)
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Procedure:

 In a round-bottom flask equipped with a reflux condenser, dissolve ethyl 2-(2-
chlorophenyl)acetate in absolute ethanol.

e Add an excess of hydrazine hydrate to the solution (typically 2-3 equivalents).

e The reaction mixture is then heated to reflux and maintained at this temperature for several
hours (the exact time may vary and should be monitored by thin-layer chromatography).

 After the reaction is complete, the mixture is cooled to room temperature, and the excess
solvent is removed under reduced pressure.

e The resulting crude product can be purified by recrystallization from a suitable solvent, such
as ethanol or an ethanol-water mixture, to yield pure 2-(2-Chlorophenyl)acetohydrazide.

Diagram 1: Synthetic Pathway for 2-(2-Chlorophenyl)acetohydrazide

(Ethyl 2—(2—chIorophenyl)acetate) (Hydrazine Hydrate)

Ethanol, Reflux

2-(2-Chlorophenyl)acetohydrazide

Click to download full resolution via product page
Caption: General synthetic scheme for 2-(2-Chlorophenyl)acetohydrazide.

Role as a Synthetic Intermediate

2-(2-Chlorophenyl)acetohydrazide is primarily utilized as an intermediate in the synthesis of
more complex molecules. Its hydrazide functionality allows for condensation reactions with
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various carbonyl compounds to form hydrazones, which can then be cyclized to afford a variety
of heterocyclic structures.

One documented application is its use in the synthesis of 1-(8-Chloro-3-methyl-1H-
pyrazolo[4,3-c]cinnolin-1-yl)-2-(2-chlorophenyl)ethanone.[2] In this synthesis, 2-(2-
Chlorophenyl)acetohydrazide is condensed with 3-acetyl-6-chloro-1H-cinnolin-4-one.

Diagram 2: Experimental Workflow for the Synthesis of a Pyrazolocinnoline Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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